1-methyl-N-1-naphthylcyclohexanecarboxamide

• IUPAC Name: 1-methyl-N-naphthalen-1-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C18H21NO/c1-18(12-5-2-6-13-18)17(20)19-16-11-7-9-14-8-3-4-10-15(14)16/h3-4,7-11H,2,5-6,12-13H2,1H3,(H,19,20)
• InChI Key: WWNVZUXZWCQEJU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol

Description

"1-methyl-N-1-naphthylcyclohexanecarboxamide" is a compound of interest in various chemical research areas due to its unique structural and chemical properties. While direct studies on this specific compound are limited, research on closely related compounds provides insights into its potential characteristics and applications.

Synthesis Analysis

The synthesis of related N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with naphthyl substituents, involves characterizations via elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy. A specific example, N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide, has been synthesized and characterized, indicating a methodology that could be adapted for "1-methyl-N-1-naphthylcyclohexanecarboxamide" (Özer, Arslan, VanDerveer, & Külcü, 2009).

Molecular Structure Analysis

The molecular structure of N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide, as a related compound, showcases a cyclohexane ring in a chair conformation stabilized by an intramolecular hydrogen bond. This insight suggests the importance of analyzing the 3D conformation and bonding interactions within "1-methyl-N-1-naphthylcyclohexanecarboxamide" for understanding its behavior and reactivity (Özer, Arslan, VanDerveer, & Külcü, 2009).

Chemical Reactions and Properties

Studies on similar naphthyl-containing carboxamides reveal diverse chemical reactivity, including electrophilic ipso-iodocyclization processes for complex lactam synthesis. This indicates the potential for "1-methyl-N-1-naphthylcyclohexanecarboxamide" to undergo specific chemical transformations useful in organic synthesis and medicinal chemistry applications (Wang, Zhu, Qiu, Liu, & Liang, 2014).

Physical Properties Analysis

The physical properties of related compounds, such as solubility, crystallinity, and melting points, are crucial for understanding the behavior of "1-methyl-N-1-naphthylcyclohexanecarboxamide." For instance, the synthesis and characterization of derivatives highlight the impact of molecular structure on solubility and potential self-assembling behaviors, important for material science applications (Kažemėkaitė et al., 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity with various reagents, stability under different conditions, and potential for forming specific bonds or structures, are central to utilizing "1-methyl-N-1-naphthylcyclohexanecarboxamide" in chemical synthesis. The electrophilic properties and reactivity towards nucleophiles can be inferred from studies on structurally related compounds, providing a basis for predicting reactions and designing new synthetic routes (Wang, Zhu, Qiu, Liu, & Liang, 2014).

Mechanism of Action

This is typically used in the context of drugs and refers to how a compound produces its effect in a biological system.

Safety and Hazards

This involves studying the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

This involves speculating on potential future research directions or applications for the compound. It’s based on the compound’s properties and current research trends.